![molecular formula C13H14N2O2 B2808289 2-(1H-indol-3-yl)-2-oxo-N-propylacetamide CAS No. 59022-68-3](/img/structure/B2808289.png)
2-(1H-indol-3-yl)-2-oxo-N-propylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- Application : Researchers have investigated its potential as an anti-inflammatory agent, similar to ibuprofen. These properties make it relevant for treating various types of arthritis and musculoskeletal disorders .
- Effectiveness : In animal studies, this compound demonstrated promising effects in adjuvant-induced arthritic rats. It reduced paw volume, inflammation, and pannus formation in knee joints. Additionally, it significantly lowered pro-inflammatory gene expression .
- Design and Synthesis : Researchers have explored using 2-(1H-indol-3-yl)-2-oxo-N-propylacetamide as a probe for studying biological processes. By incorporating specific functionalities, it can serve as a valuable tool to investigate protein-protein interactions or signaling pathways.
- Unique Cell Death Mechanism : Indole-based compounds, structurally similar to this compound, have been investigated for inducing a distinct form of non-apoptotic cell death called methuosis. This research opens avenues for cancer therapy.
- DCC-Mediated Coupling : The compound’s synthesis involves N, N’-dicyclohexylcarbodiimide (DCC)-mediated coupling between carboxylic acids and amines. DCC acts as a dehydrating agent, facilitating amide bond formation .
Anti-Inflammatory Properties
Adjuvant-Induced Arthritis (AIA)
Biological Probes
Methuosis Induction in Cancer Cells
Synthetic Methodology
Characterization Techniques
properties
IUPAC Name |
2-(1H-indol-3-yl)-2-oxo-N-propylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-2-7-14-13(17)12(16)10-8-15-11-6-4-3-5-9(10)11/h3-6,8,15H,2,7H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVPXAYVVVLTHNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(=O)C1=CNC2=CC=CC=C21 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-indol-3-yl)-2-oxo-N-propylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.